Cas no 231953-33-6 (1-(4-Aminophenyl)-3-(trifluoromethyl)pyrazole)

1-(4-Aminophenyl)-3-(trifluoromethyl)pyrazole structure
231953-33-6 structure
Product Name:1-(4-Aminophenyl)-3-(trifluoromethyl)pyrazole
CAS No:231953-33-6
MF:C10H8F3N3
MW:227.185832023621
MDL:MFCD00115025
CID:2196744
PubChem ID:688686
Update Time:2025-04-21

1-(4-Aminophenyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]aniline
    • 1-(4-Aminophenyl)-3-(trifluoromethyl)pyrazole
    • ASHPLDMJLPLKAD-UHFFFAOYSA-N
    • EN300-217489
    • GJA95333
    • 856-921-0
    • 4-[3-(trifluoromethyl)pyrazolyl]phenylamine
    • G91888
    • Benzenamine, 4-[3-(trifluoromethyl)-1H-pyrazol-1-yl]-
    • 231953-33-6
    • AKOS000318236
    • MFCD00115025
    • CS-0215054
    • 4-(3-(trifluoromethyl)-1h-pyrazol-1-yl)aniline
    • SCHEMBL1354818
    • 4-[3-(trifluoromethyl)pyrazol-1-yl]aniline
    • MDL: MFCD00115025
    • Inchi: 1S/C10H8F3N3/c11-10(12,13)9-5-6-16(15-9)8-3-1-7(14)2-4-8/h1-6H,14H2
    • InChI Key: ASHPLDMJLPLKAD-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN(C2C=CC(=CC=2)N)N=1)(F)F

Computed Properties

  • Exact Mass: 227.06703175Da
  • Monoisotopic Mass: 227.06703175Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.8Ų

1-(4-Aminophenyl)-3-(trifluoromethyl)pyrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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